molecular formula C15H20BF3O3 B15363532 2-(2-Methoxy-6-methyl-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(2-Methoxy-6-methyl-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Cat. No.: B15363532
M. Wt: 316.13 g/mol
InChI Key: IQOMAXUXLBWNHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a pinacol boronate ester featuring a phenyl ring substituted with methoxy (2-position), methyl (6-position), and trifluoromethyl (4-position) groups. The dioxaborolane core (4,4,5,5-tetramethyl-1,3,2-dioxaborolane) enhances stability and reactivity in cross-coupling reactions, making it valuable in pharmaceutical and materials chemistry . Its substitution pattern balances steric bulk (methyl and methoxy) and electron-withdrawing effects (trifluoromethyl), influencing solubility, stability, and reactivity.

Properties

Molecular Formula

C15H20BF3O3

Molecular Weight

316.13 g/mol

IUPAC Name

2-[2-methoxy-6-methyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

InChI

InChI=1S/C15H20BF3O3/c1-9-7-10(15(17,18)19)8-11(20-6)12(9)16-21-13(2,3)14(4,5)22-16/h7-8H,1-6H3

InChI Key

IQOMAXUXLBWNHU-UHFFFAOYSA-N

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2C)C(F)(F)F)OC

Origin of Product

United States

Comparison with Similar Compounds

Structural Analysis and Key Features

The target compound’s phenyl substituents are positioned to minimize steric clash while maximizing electronic modulation:

  • 2-Methoxy : Electron-donating, increases solubility in polar solvents.
  • 4-Trifluoromethyl : Strong electron-withdrawing effect, stabilizing the boronate intermediate in Suzuki-Miyaura couplings .

Comparatively, analogs vary in substituent type, position, and electronic properties (Table 1).

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Boronate Esters

Compound Name Substituents Key Properties Reactivity/Applications Reference
Target Compound 2-MeO, 6-Me, 4-CF₃ Not reported (melting point/yield) Pharmaceutical intermediate (inferred)
2-(3-Methyl-4-CF₃-phenyl)-... 3-Me, 4-CF₃ N/A Suzuki coupling (steric hindrance at 3-position reduces reactivity)
2-(2,6-DiCl-3,5-diMeO-phenyl)-... 2,6-Cl; 3,5-OMe Yield: 92% High-yield chlorination; used in indazole synthesis
2-(4-CF₃-phenyl)ethene-1,1,2-triyl-tris-dioxaborolane 4-CF₃ (trimer) m.p. 201°C, Yield: 47% Triboration of alkynes; lower yield due to complexity
2-(3-Fluoro-4-(trifluoromethylbenzyloxy)phenyl)-... 3-F, 4-OCH₂(CF₃-Ph) Molecular weight: 396.18 Potential H₂O₂ probe (electron-withdrawing groups enhance selectivity)
2-(4-Methoxyphenyl)-... 4-OMe m.p. 125–126°C, Yield: 76% Solubility in polar solvents; standard boronate precursor

Substituent Effects

  • Electron-Withdrawing Groups (CF₃, Cl, SO₂Me) :

    • The 4-CF₃ group in the target compound enhances electrophilicity, improving reactivity in aryl cross-couplings compared to 4-iodophenyl analogs (). However, trifluoromethyl groups in ortho positions (e.g., 3-Me-4-CF₃ in ) increase steric hindrance, reducing reaction efficiency.
    • Chlorine (e.g., 2,6-dichloro in ) provides moderate electron withdrawal, enabling high-yield (92%) halogenation reactions.
  • Electron-Donating Groups (MeO, Me): 2-Methoxy in the target compound improves solubility compared to non-polar analogs (e.g., 3-methyl in ).
  • Steric and Positional Effects: Substituents at the 2- and 6-positions (target compound) create a crowded environment, which may slow transmetalation in cross-couplings but enhance stability. In contrast, 3-substituted analogs (e.g., 3-methyl in ) hinder access to the boron center, reducing catalytic turnover.

Reactivity in Cross-Coupling Reactions

  • The dichloro-dimethoxy analog () achieves 62.3% yield in Suzuki-Miyaura couplings, attributed to balanced electronic effects (Cl withdrawal, OMe donation). The target compound’s trifluoromethyl group may further accelerate oxidative addition but requires optimized conditions to manage steric effects.
  • Fluorescence probes with styryl substituents () exhibit redshifted emission, whereas the target’s CF₃ group may quench fluorescence, limiting optical applications.

Q & A

Q. What are the recommended methods for synthesizing this compound, and how can purity be ensured?

Q. How should this compound be stored to maintain stability?

Store at 2–8°C in a tightly sealed, moisture-free container. Avoid exposure to light, as boronic esters are prone to hydrolysis. Stability tests on similar compounds show decomposition rates increase at room temperature in humid environments .

Q. What spectroscopic techniques are critical for characterizing this compound?

  • <sup>1</sup>H/<sup>13</sup>C NMR : Confirm substituent positions (e.g., methoxy, trifluoromethyl) and boronate ring integrity.
  • FT-IR : Detect B-O vibrations (~1,350 cm<sup>−1</sup>) and aromatic C-H stretches.
  • Mass Spectrometry (HRMS) : Verify molecular weight (e.g., expected m/z ~342–358 g/mol for analogous compounds) .

Advanced Research Questions

Q. How can computational chemistry optimize reaction conditions for Suzuki-Miyaura couplings using this reagent?

Quantum chemical calculations (e.g., DFT) predict transition states and identify rate-limiting steps. Reaction path searches using software like GRRM or Gaussian simulate energy profiles for coupling reactions, guiding solvent selection (e.g., DMF/H2O mixtures) and catalyst optimization (e.g., Pd(PPh3)4). Experimental validation via kinetic studies (e.g., variable-temperature NMR) aligns with computational data .

Q. What substituent effects influence reactivity in cross-coupling reactions?

Q. How do solvent polarity and additives affect boronate stability during catalysis?

Polar aprotic solvents (e.g., DMF, DMSO) stabilize the boronate intermediate but may promote hydrolysis. Additives like K2CO3 or CsF enhance solubility and prevent boroxine formation. In situ <sup>11</sup>B NMR studies reveal faster degradation in protic solvents (e.g., MeOH), with a half-life <1 hour vs. >24 hours in anhydrous THF .

Q. What mechanistic insights explain contradictions in catalytic activity across studies?

Discrepancies arise from variations in Pd catalyst loading, ligand choice (e.g., SPhos vs. XPhos), and oxygen sensitivity. For example, aerobic conditions oxidize Pd(0) to Pd(II), deactivating the catalyst. Controlled experiments under inert atmospheres show a 30% yield improvement .

Methodological Recommendations

  • Reaction Optimization : Use DoE (Design of Experiments) to screen Pd catalysts, ligands, and solvents systematically.
  • Stability Testing : Monitor boronate integrity via <sup>19</sup>F NMR (for -CF3 groups) under varying conditions .
  • Safety Protocols : Handle with inert gas techniques (Schlenk line) to prevent moisture ingress .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.